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Compound of Interest

Compound Name: 2-(Ethylamino)ethanol

Cat. No.: B046374 Get Quote

Essential Safety and Handling Guide for 2-
(Ethylamino)ethanol
This guide provides crucial safety, operational, and disposal information for the handling of 2-
(Ethylamino)ethanol (CAS No. 110-73-6). It is intended for laboratory professionals to ensure

safe practices and mitigate risks associated with this chemical.

Chemical Properties and Hazards: 2-(Ethylamino)ethanol is a clear, colorless liquid that is

classified as a combustible liquid.[1][2] It presents significant health hazards, being harmful if

swallowed, toxic in contact with skin, and capable of causing severe skin burns and serious

eye damage.[1][2][3][4][5] Inhalation may lead to respiratory tract irritation.[1][2]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent exposure. The required equipment

is detailed below.
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Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles or a

full-face shield where

splashing is possible.[2][3][6]

[7][8]

Protects against splashes and

vapors that can cause serious,

irreversible eye damage.[2][3]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene), a lab

coat, and closed-toe shoes.

For larger quantities or direct

handling, a complete chemical-

resistant suit may be

necessary.[2][3][4][6][8]

Prevents skin contact, which

can be toxic and cause severe

burns. The substance is readily

absorbed through the skin.[2]

[3][4]

Respiratory Protection

Work should be conducted in a

well-ventilated area or under a

certified chemical fume hood.

[3][8] If ventilation is

inadequate or for spill

response, a NIOSH/MSHA-

approved respirator is

required.[3][4][6]

Minimizes the inhalation of

vapors, which can cause

respiratory irritation and other

systemic effects.[2][4]

Operational Plan: Safe Handling Protocol
A systematic approach is essential when working with 2-(Ethylamino)ethanol.

1. Preparation:

Ensure a chemical fume hood is operational and certified.

Verify the immediate accessibility of an emergency eyewash station and a safety shower.

Assemble all necessary equipment and reagents before commencing work.

Inspect all PPE for integrity before use.[4]

2. Handling:
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Conduct all manipulations of 2-(Ethylamino)ethanol inside a chemical fume hood to

minimize vapor inhalation.[8]

Avoid all direct contact with skin, eyes, and clothing.[3][4]

Use appropriate, non-sparking tools and equipment to handle the chemical.[5]

Keep containers tightly sealed when not in use to prevent the release of vapors.[3][6][9]

Ground all equipment to prevent the buildup of electrostatic charge, as the substance is a

combustible liquid.[4][5]

Do not eat, drink, or smoke in the handling area.[3][10]

3. Storage:

Store in a cool, dry, and well-ventilated area.

Keep containers tightly closed.[3][4]

Store away from incompatible materials such as strong acids, strong bases, and strong

oxidizing agents.[3]

Ensure the storage area is clearly labeled.

Emergency and First Aid Procedures
Immediate and appropriate action is critical in the event of an exposure.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15-30 minutes, occasionally

lifting the upper and lower eyelids. Remove

contact lenses if present and easy to do. Seek

immediate medical attention.[2][3][4]

Skin Contact

Immediately remove all contaminated clothing

and shoes. Flush the affected skin area with

plenty of water for at least 15 minutes. Seek

immediate medical aid.[2][3][4]

Inhalation

Move the victim to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration. Do not use mouth-to-mouth

resuscitation. Seek immediate medical attention.

[3][4][10][11]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, rinse their mouth with water

and give 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person.

Call a poison control center or doctor

immediately.[3][4][10]

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure safety.

1. Waste Collection:

All materials contaminated with 2-(Ethylamino)ethanol, including used gloves, absorbent

materials, and empty containers, must be treated as hazardous waste.[12]

Collect all waste in a designated, compatible, and clearly labeled hazardous waste container.

[8][13][14] The container must have a tightly fitting cap and be kept closed except when

adding waste.[13]
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2. Container Disposal:

Empty containers must be triple-rinsed with a suitable solvent.[13][14]

The first rinsate must be collected and disposed of as hazardous waste.[13][14]

Original labels on containers being reused for waste must be completely defaced or

removed.[14]

3. Final Disposal:

Dispose of the hazardous waste through your institution's designated Environmental Health

and Safety (EHS) program.[14]

Do not dispose of 2-(Ethylamino)ethanol down the drain.[4][12]

Quantitative Data Summary
The following table summarizes key physical and chemical properties of 2-
(Ethylamino)ethanol.

Property Value

CAS Number 110-73-6

Molecular Formula C₄H₁₁NO

Molecular Mass 89.14 g/mol [3]

Appearance Clear, colorless liquid[2][3]

Boiling Point 169-170 °C[15]

Density 0.914 g/mL at 25 °C[15]

Flash Point 78 °C (172.4 °F)[2][15]

Vapor Pressure <1 mmHg at 20 °C[15]

Water Hazard Class WGK 1 (low hazard to water)[3]
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Experimental Workflow: Chemical Spill Response
The following diagram outlines the procedural steps for responding to a spill of 2-
(Ethylamino)ethanol.
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Immediate Actions

Preparation for Cleanup

Containment & Cleanup

Final Steps

SPILL DETECTED

Alert personnel in the immediate area

Evacuate the area if spill is large

Remove all ignition sources

Ensure adequate ventilation

Don appropriate PPE:
- Respirator

- Chemical suit
- Double gloves (Nitrile)

- Safety goggles/face shield

Contain the spill with inert absorbent material
(e.g., sand, vermiculite)

Use non-sparking tools to collect absorbed material

Place collected waste into a labeled,
sealed hazardous waste container

Decontaminate the spill area with soap and water

Dispose of all contaminated materials
(including PPE) as hazardous waste

Report the incident to EHS

Click to download full resolution via product page

Workflow for responding to a 2-(Ethylamino)ethanol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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